![molecular formula C77H148O8 B093931 Pentaerythritol tetrastearate CAS No. 115-83-3](/img/structure/B93931.png)
Pentaerythritol tetrastearate
Overview
Description
Pentaerythritol tetrastearate, also known as PET, is a synthetic compound extensively used in various industries. It serves as a lubricant, emulsifier, and stabilizer . At room temperature, PET exists as a solid with a waxy texture, comprising esterified pentaerythritol, stearic acid, and glycerol .
Physical And Chemical Properties Analysis
Pentaerythritol tetrastearate has a molar mass of 1201.99, a density of 0.94, a melting point of 60-66 °C, a boiling point of 261℃, and a refractive index of 1.469 .Scientific Research Applications
Cosmetics
Pentaerythrityl tetrastearate is used as the main emollient in cream formulas. It has positive effects on the stability, sensory property, and moisturizing performance of the cream formula . It is compared with commonly used oils, and its performance and advantages in cream formulas are comprehensively evaluated .
Explosives
Pentaerythrityl tetrastearate is a nitrate ester explosive commonly used in commercial detonators . Its thermal stability in the molten state has been studied, and it has been shown that PETN can be successfully melted and resolidified . The decomposition that occurs in the liquid along with the resulting melting point depression has been quantified .
Plasticizer
It acts as a plasticizer and lubricant in the rubber compounding process . This application helps in improving the flexibility, workability, and durability of the rubber products .
Stabilizer
Pentaerythrityl tetrastearate is used as a processing stabilizer, plasticizer, and internal lubricant for polyvinyl chloride and other polymers . It helps in improving the heat stability and fluidity of the polymers during the processing .
Polymer Additives
Pentaerythrityl esters with long chain fatty acids such as stearic acid, also called pentaerythritol tetrastearate or simply PETS, are a class of polymer additives with a strong release effect . They are typically used in polycarbonate and ABS polymers, but also in PET, PA, and other plastics .
Safety and Hazards
Mechanism of Action
Target of Action
Pentaerythritol tetrastearate, also known as Pentaerythrityl tetrastearate, is primarily used as a conditioning agent in cosmetics . It is also used as a binder, occlusive agent, and viscosity increasing agent .
Mode of Action
It is known to provide a conditioning effect on hair and skin . This could be due to its ability to form a protective layer on the skin, preventing moisture loss and providing a smooth feel.
Result of Action
The primary result of Pentaerythritol tetrastearate’s action is improved condition of the skin and hair. It provides a smooth feel and helps to prevent moisture loss, leading to healthier and better-conditioned skin and hair .
Action Environment
The efficacy and stability of Pentaerythritol tetrastearate can be influenced by environmental factors. For instance, it can hydrolyze under strong acid or strong alkali conditions . Therefore, the pH of the product it is used in can affect its stability and efficacy. Additionally, the temperature and humidity of the environment in which the product is stored can also have an impact.
properties
IUPAC Name |
[3-octadecanoyloxy-2,2-bis(octadecanoyloxymethyl)propyl] octadecanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C77H148O8/c1-5-9-13-17-21-25-29-33-37-41-45-49-53-57-61-65-73(78)82-69-77(70-83-74(79)66-62-58-54-50-46-42-38-34-30-26-22-18-14-10-6-2,71-84-75(80)67-63-59-55-51-47-43-39-35-31-27-23-19-15-11-7-3)72-85-76(81)68-64-60-56-52-48-44-40-36-32-28-24-20-16-12-8-4/h5-72H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCKWAZCWKSMKNC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCCCCCCCCC)(COC(=O)CCCCCCCCCCCCCCCCC)COC(=O)CCCCCCCCCCCCCCCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C77H148O8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7026944 | |
Record name | Pentaerythrityl tetraoctanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7026944 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
1202.0 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Other Solid; Pellets or Large Crystals | |
Record name | Octadecanoic acid, 1,1'-[2,2-bis[[(1-oxooctadecyl)oxy]methyl]-1,3-propanediyl] ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Product Name |
Pentaerythritol tetrastearate | |
CAS RN |
115-83-3 | |
Record name | Pentaerythrityl tetrastearate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=115-83-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Pentaerythrityl tetrastearate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000115833 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Octadecanoic acid, 1,1'-[2,2-bis[[(1-oxooctadecyl)oxy]methyl]-1,3-propanediyl] ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Pentaerythrityl tetraoctanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7026944 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Pentaerythritol tetrastearate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.737 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | PENTAERYTHRITYL TETRASTEARATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/W9Q3DZS0EG | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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